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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

continuous-flow synthesis of pyrylium salts, a class of compounds with significant applications

in photocatalysis, chemical synthesis, and photopolymerization.[1][2][3] The protocols

described herein offer considerable advantages over traditional batch methods, including

drastically reduced reaction times, improved safety, and enhanced scalability.[1][2][4]

Application Notes
Pyrylium salts, particularly 2,4,6-triarylpyrylium salts, are valuable compounds in various

chemical fields. They serve as potent visible-light photocatalysts for small molecule synthesis

and are precursors to other important heterocyclic compounds like N-alkylpyridinium salts

(Katritzky salts).[1][2][5][6] Katritzky salts, in turn, are effective sources of alkyl radicals under

metal- or photocatalysis, making them useful in drug discovery and development.[1][2][3][7]

The adoption of continuous-flow technology for the synthesis of pyrylium salts addresses

several limitations of batch processing.[8] Superheated conditions in a flow reactor can

significantly accelerate the thermal reactions involved in pyrylium salt formation.[1][2] This

methodology allows for the synthesis of pyrylium salts in as little as 3 minutes, a significant

improvement over the hour or more required in batch reactions.[1][2] Furthermore, a
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telescoped, one-flow process can be employed for the subsequent conversion of pyrylium
salts into Katritzky salts, with an overall process time of around 18 minutes.[1][2]

The continuous-flow approach also demonstrates benefits in downstream applications. For

instance, pyrylium salts synthesized via flow chemistry have been successfully used in the

photoinduced Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization of vinyl

ethers.[1] The flow protocol for polymerization results in shorter reaction times (15 minutes

versus several hours in batch), higher molecular weight polymers, and lower polydispersity.[1]

[4]

Experimental Workflows and Logical Relationships
The following diagrams illustrate the experimental workflow for the continuous-flow synthesis of

pyrylium and Katritzky salts, as well as the role of pyrylium salts as chemical precursors.
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Feed 1: Chalcone & Acetophenone in DCE Feed 2: Acid in DCE

Chalcone (2 equiv)

Mixing Tee

Acetophenone (1 equiv) DCE (solvent) HBF4·Et2O (2 equiv) DCE (solvent)

Heated Coil Reactor
(110 or 130 °C, 3.4-5.2 bar)

Residence Time: 3-5 min

Precipitation in Et2O

Pyrylium Salt Product
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Step 1: Pyrylium Salt Synthesis

Step 2: Katritzky Salt Formation

Chalcone + Acetophenone + HBF4·Et2O in DCE

Heated Coil 1
(130 °C, 3 min)

Mixing Tee Primary Amine in Ethanol

Heated Coil 2
(130 °C, 15 min)

Katritzky Salt Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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